Cas no 2229282-41-9 (1-1-(6-methylpyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(6-methylpyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2229282-41-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6588206
• PubChem ID: 165700317
• Update Time: 2025-07-19

1-1-(6-methylpyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-methylpyridin-2-yl)cyclopropylethan-1-one
• 1-[1-(6-methylpyridin-2-yl)cyclopropyl]ethan-1-one
• EN300-1808804
• 2229282-41-9

• Inchi： 1S/C11H13NO/c1-8-4-3-5-10(12-8)11(6-7-11)9(2)13/h3-5H,6-7H2,1-2H3
• InChI Key： LKIRNQSKKLQOGA-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(6-methylpyridin-2-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one (CAS No. 2229282-41-9)

1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one (CAS No. 2229282-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ketone derivative, featuring a cyclopropyl ring and a 6-methylpyridin-2-yl moiety, exhibits unique structural properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The compound's molecular framework is often explored for its role in enhancing bioavailability and metabolic stability, which are critical factors in modern medicinal chemistry.

The synthesis of 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one involves advanced organic transformations, including cross-coupling reactions and cyclopropanation techniques. Its CAS No. 2229282-41-9 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and other therapeutic agents. The compound's pyridine ring system is particularly noteworthy, as it mimics natural ligands, enabling interactions with enzymatic active sites.

In the context of sustainability, 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one aligns with the growing demand for green chemistry solutions. Researchers are optimizing its synthesis to minimize waste and reduce reliance on hazardous reagents, addressing broader environmental concerns. This focus on sustainable synthesis resonates with industry trends, where eco-friendly processes are increasingly prioritized. Additionally, the compound's potential in crop protection formulations has sparked interest in agrochemical innovation, as it may contribute to next-generation pesticides with lower ecological impact.

The pharmacological profile of 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one is under active investigation, with preliminary data suggesting interactions with CNS targets. This has implications for neurological disorder research, a hot topic in biomedical circles. Its structural analogs are being screened for activity against neurodegenerative diseases, reflecting the compound's versatility. Furthermore, its metabolic stability makes it a candidate for prodrug development, a niche area gaining traction due to its potential to improve drug delivery efficiency.

From a commercial perspective, CAS No. 2229282-41-9 is cataloged by specialty chemical suppliers catering to R&D sectors. Its pricing and availability are influenced by the scalability of its synthesis, a common query among procurement professionals. Analytical methods for quantifying 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one, such as HPLC and LC-MS, are well-documented, ensuring quality control in industrial applications. The compound's spectroscopic properties (e.g., NMR, IR) are also thoroughly characterized, aiding in structural verification.

Emerging trends in AI-driven drug discovery have further elevated the relevance of 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one. Computational models frequently incorporate its molecular descriptors to predict bioactivity, aligning with the industry's shift toward in silico screening. This intersection of chemistry and technology underscores the compound's role in modern research paradigms. As patent filings referencing CAS No. 2229282-41-9 increase, its intellectual property landscape becomes another point of interest for stakeholders.

In summary, 1-(6-Methylpyridin-2-yl)cyclopropylethan-1-one represents a multifaceted tool for scientific advancement. Its applications span medicinal chemistry, agrochemicals, and materials science, driven by its adaptable structure. With ongoing research exploring its full potential, this compound is poised to remain a focal point in innovation-driven industries, answering key questions about molecular design and functional optimization in the years to come.